2-(2,5-Dichlorophenyl)-1,3-benzoxazole

• CAS No.: 125786-48-3
• Molecular Formula: C13H7Cl2NO
• Molecular Weight: 264.10 g/mol
• IUPAC Name: 2-(2,5-dichlorophenyl)-1,3-benzoxazole
• InChI: InChI=1S/C13H7Cl2NO/c14-8-5-6-10(15)9(7-8)13-16-11-3-1-2-4-12(11)17-13/h1-7H
• InChI Key: JYDADDZMIMTQPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=C(C=CC(=C3)Cl)Cl

Description

2-(2,5-Dichlorophenyl)-1,3-benzoxazole is a useful research compound. Its molecular formula is C13H7Cl2NO and its molecular weight is 264.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2,5-Dichlorobenzoic acid (800 g, 4.2 mol), 2-aminophenol (415 g, 3.8 mol) and polyphosphoric acid (1600 g) were placed in a flask and heated at 180°-190° C. for 2 days. The viscous dark solution was poured onto ice while hot. The solid was collected by filtration and washed with water thoroughly. The solid cake was transferred into a large beaker and stirred with 2 liters of saturated aqueous sodium bicarbonate for 16 hours. The brownish suspension was filtered and washed with water and dried at 80° C. overnight to give 1 kg of crude product. The crude product was purified by recrystallization from cyclohexane twice to give 474 g of monomer as white crystals.